Cas no 6027-71-0 (Hexadecanoic acid,triacontyl ester)

• Product Name: Hexadecanoic acid,triacontyl ester
• CAS No: 6027-71-0
• Molecular Formula: C₄₆H₉₂O₂
• Molecular Weight: 677.22148
• CID: 515777
• PubChem ID: 80126

Hexadecanoic acid,triacontyl ester Properties

Names and Identifiers

• Hexadecanoic acid,triacontyl ester
• triacontyl hexadecanoate
• triacontyl palmitate

• InChIKey： KMEHEQFDWWYZIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C46H92O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-33-35-37-39-41-43-45-48-46(47)44-42-40-38-36-34-32-16-14-12-10-8-6-4-2/h3-45H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 676.71016
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 44
• Monoisotopic Mass: 676.70973217g/mol
• Heavy Atom Count: 48
• Complexity: 572
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 22.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters